tert-butyl (2R,4R)-4-[(tert-butyldimethylsilyl)oxy]-2-(hydroxymethyl)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (2R,4R)-4-[tert-butyl(dimethyl)silyl]oxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C16H33NO4Si/c1-15(2,3)20-14(19)17-10-13(9-12(17)11-18)21-22(7,8)16(4,5)6/h12-13,18H,9-11H2,1-8H3/t12-,13-/m1/s1
• InChI Key: IIITUHPEBILIQR-CHWSQXEVSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CC1CO)O[Si](C)(C)C(C)(C)C
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H](C[C@@H]1CO)O[Si](C)(C)C(C)(C)C
• Molecular Formula: C16H33NO4Si
• Molecular Weight: 331.52 g/mol

Description

The compound contains a tert-butyl group and a tert-butyldimethylsilyl group. The tert-butyl group is a simple hydrocarbon moiety used in chemical transformations. The tert-butyldimethylsilyl group is often used as a protecting group in organic synthesis.

Synthesis Analysis

While specific synthesis methods for this compound were not found, tert-butyl groups and tert-butyldimethylsilyl groups are commonly introduced through reactions with the corresponding chlorides. An efficient synthesis of various compounds from secondary amines using tert-butyl nitrite under solvent-free conditions has been reported.

Molecular Structure Analysis

The molecular structure of this compound would include a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, and two oxygen atoms attached to the tert-butyldimethylsilyl group.

Mechanism of Action

The mechanism of action of this compound is not clear without more specific context. It could potentially be used as an intermediate in the synthesis of other compounds.